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Compound of Interest

Compound Name: Pityol

Cat. No.: B1250210

Pityol: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pityol, with the IUPAC name 2-[(2R,5S)-5-methyloxolan-2-yl]propan-2-ol, is a specific
stereoisomer of a substituted tetrahydrofuran. Despite its well-defined chemical structure,
publicly available information regarding its synthesis, biological activities, mechanism of action,
and detailed experimental protocols is exceedingly scarce. This document summarizes the
available chemical and physical data for Pityol and highlights the current knowledge gaps in
the scientific literature.

Chemical Structure and Identification

Pityol is a chiral molecule containing two stereocenters, leading to its specific designation as
(2R,5S). The core of the molecule is a tetrahydrofuran ring, substituted at the 2-position with a
2-hydroxypropyl-2 group and at the 5-position with a methyl group.

Chemical Structure:
Caption: 2D Chemical Structure of Pityol.

Table 1: Chemical Identifiers for Pityol
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Identifier Value

IUPAC Name 2-[(2R,5S)-5-methyloxolan-2-yl]propan-2-ol[1]

Molecular Formula CsH1602[1]

inChi INChl=1S/C8H1602/c1-6-4-5-7(10-6)8(2,3)9/h6-
7,9H,4-5H2,1-3H3/t6-,7+/m0/s1[1]

InChlKey GDFJZYRQAYBNLM-NKWVEPMBSA-N[1]

Canonical SMILES C[C@H]1CC--INVALID-LINK--C(C)(C)O[1]

Not explicitly available for this specific
CAS Number stereoisomer. A related compound, trans-pityol,
has the CAS number 105814-93-5[2].

Physicochemical Properties

The following table summarizes the computed physicochemical properties of Pityol, primarily
sourced from the PubChem database. It is important to note that these are computationally
derived values and may not have been experimentally verified.

Table 2: Computed Physicochemical Properties of Pityol
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Property Value Source
Molecular Weight 144.21 g/mol PubChem[1]
XLogP3 11 PubChem|[1]
Hydrogen Bond Donor Count 1 PubChem[1]
Hydrogen Bond Acceptor

Count 2 PubChem[1]
Rotatable Bond Count 1 PubChem[1]
Exact Mass 144.11503 g/mol PubChem[1]
Monoisotopic Mass 144.11503 g/mol PubChem|[1]
Topological Polar Surface Area  29.5 A2 PubChem[1]
Heavy Atom Count 10 PubChem[1]
Formal Charge 0 PubChem[1]
Complexity 120 PubChem|[1]

Synthesis and Experimental Protocols

A comprehensive search of scientific literature and chemical databases did not yield any

specific, detailed experimental protocols for the synthesis of Pityol (2-[(2R,5S)-5-methyloxolan-

2-yllpropan-2-ol). General synthetic strategies for substituted tetrahydrofurans often involve

intramolecular cyclization of diols or related precursors. However, achieving the specific

(2R,5S) stereochemistry would necessitate a stereocontrolled synthetic route, potentially

involving chiral starting materials or asymmetric catalysis.

Without published methods, a hypothetical retrosynthetic analysis could be proposed.

Pityol Intramolecular Cyclization . . Functional Group Interconversion J
(2R,5S)-2-[(5-methyloxolan-2-yl)]propan-2-ol itz Ditef Fiage 'l

Simpler Chiral Starting Materials
(e.g., from chiral pool or asymmetric synthesis)

Click to download full resolution via product page
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Caption: Hypothetical Retrosynthetic Pathway for Pityol.

It is crucial to emphasize that this is a generalized and hypothetical pathway. The actual
reaction conditions, catalysts, and purification methods would require extensive experimental
development and optimization.

Biological Activity and Mechanism of Action

As of the date of this document, there is no readily available scientific literature detailing the
biological activities or mechanism of action of Pityol. Numerous searches of prominent
scientific databases have not returned any studies investigating its pharmacological,
toxicological, or any other biological effects.

It is important to distinguish Pityol from a similarly named compound, Phytol. Phytol is a
diterpene alcohol that is a constituent of chlorophyll and has been the subject of various
biological studies. The similarity in names can lead to confusion, but these are structurally
distinct molecules with different chemical and likely different biological properties.

Signaling Pathways and Logical Relationships

Given the absence of data on the biological activity and mechanism of action of Pityol, it is not
possible to construct any diagrams of signaling pathways or experimental workflows related to
its biological effects.

Conclusion and Future Directions

Pityol (2-[(2R,5S)-5-methyloxolan-2-yl]propan-2-ol) is a chemically defined molecule with
available computed physicochemical properties. However, there is a significant lack of publicly
accessible information regarding its synthesis, experimental protocols, and biological functions.
For researchers and drug development professionals interested in this molecule, the following
steps would be necessary:

e De novo Synthesis: Development of a stereoselective synthetic route to obtain the pure
(2R,5S)-isomer of Pityol.

 Structural Verification: Thorough characterization of the synthesized compound using
techniques such as NMR spectroscopy, mass spectrometry, and chiral chromatography to
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confirm its structure and stereochemistry.

 Biological Screening: A comprehensive screening program to investigate potential biological
activities, including but not limited to, antimicrobial, anti-inflammatory, and cytotoxic effects.

o Mechanism of Action Studies: If any significant biological activity is identified, further studies
would be required to elucidate the underlying mechanism of action.

This document serves to summarize the current state of knowledge on Pityol and to highlight it
as a molecule with a significant information gap, representing a potential area for novel
chemical and biological research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1250210#pityol-
chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1250210?utm_src=pdf-body
https://www.benchchem.com/product/b1250210?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/30130593/
https://pherobase.com/database/synthesis/synthesis-detail-pinitol.php
https://www.benchchem.com/product/b1250210#pityol-chemical-structure-and-properties
https://www.benchchem.com/product/b1250210#pityol-chemical-structure-and-properties
https://www.benchchem.com/product/b1250210#pityol-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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